Cas no 1806365-37-6 (Ethyl 2-(chloromethyl)-4-(3-chloropropyl)benzoate)

• Product Name: Ethyl 2-(chloromethyl)-4-(3-chloropropyl)benzoate
• CAS No: 1806365-37-6
• MF: C₁₃H₁₆Cl₂O₂
• MW: 275.170942306519
• CID: 4949540
• Update Time: 2025-10-28

Ethyl 2-(chloromethyl)-4-(3-chloropropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chloromethyl)-4-(3-chloropropyl)benzoate

• Inchi： 1S/C13H16Cl2O2/c1-2-17-13(16)12-6-5-10(4-3-7-14)8-11(12)9-15/h5-6,8H,2-4,7,9H2,1H3
• InChI Key： KJHWSRKJYFBPRF-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC(C(=O)OCC)=C(CCl)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 234
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2-(chloromethyl)-4-(3-chloropropyl)benzoate

Ethyl 2-(chloromethyl)-4-(3-chloropropyl)benzoate: A Comprehensive Overview

Ethyl 2-(chloromethyl)-4-(3-chloropropyl)benzoate, with the CAS number 1806365-37-6, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which includes a benzoate ester group and two chlorinated substituents. The presence of these groups imparts specific chemical properties that make it valuable for various applications in research and industry.

The molecular structure of Ethyl 2-(chloromethyl)-4-(3-chloropropyl)benzoate consists of a benzene ring substituted with a chloromethyl group at the 2-position and a 3-chloropropyl group at the 4-position. The benzoate ester group further enhances the compound's reactivity and solubility. Recent studies have highlighted the importance of such chlorinated aromatic compounds in synthesizing advanced materials, including polymers and pharmaceutical intermediates.

One of the key areas where this compound has found application is in organic synthesis. The chloromethyl and chloropropyl groups serve as excellent leaving groups, enabling nucleophilic substitution reactions. These reactions are pivotal in constructing complex molecules with precise functionality. For instance, researchers have utilized Ethyl 2-(chloromethyl)-4-(3-chloropropyl)benzoate as an intermediate in the synthesis of biologically active compounds, demonstrating its versatility in medicinal chemistry.

Moreover, the compound's stability under various reaction conditions has been extensively studied. Recent findings indicate that Ethyl 2-(chloromethyl)-4-(3-chloropropyl)benzoate exhibits remarkable thermal stability, making it suitable for high-temperature reactions. This property is particularly advantageous in industrial processes where robustness and efficiency are critical.

In terms of environmental impact, studies have shown that this compound undergoes efficient biodegradation under controlled conditions. This is a crucial factor for industries aiming to minimize their ecological footprint. The development of green chemistry practices has further underscored the importance of understanding the environmental fate of compounds like Ethyl 2-(chloromethyl)-4-(3-chloropropyl)benzoate.

Looking ahead, ongoing research is focused on exploring novel synthetic pathways for this compound to enhance its production efficiency. Additionally, investigations into its potential applications in nanotechnology and material science are underway, leveraging its unique chemical properties to develop innovative materials with tailored functionalities.

In conclusion, Ethyl 2-(chloromethyl)-4-(3-chloropropyl)benzoate stands as a testament to the ingenuity of modern organic chemistry. Its structure, reactivity, and versatility continue to make it an essential component in both academic research and industrial applications. As scientific advancements unfold, this compound is poised to play an even more significant role in shaping the future of chemical synthesis and material development.